Cas no 2229198-50-7 (2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile)

• Product Name: 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile
• CAS No: 2229198-50-7
• MF: C₁₁H₁₃NS
• MW: 191.29262137413
• CID: 6029732
• PubChem ID: 165882355
• Update Time: 2025-05-20

2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile
• EN300-1768714
• 2229198-50-7

• Inchi： 1S/C11H13NS/c1-8(6-12)10-7-13-11-5-3-2-4-9(10)11/h7-8H,2-5H2,1H3
• InChI Key： ZUVJFWXOABBWNW-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)C)C2=C1CCCC2

Computed Properties

• Exact Mass: 191.07687059g/mol
• Monoisotopic Mass: 191.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52Ų

Additional information on 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile

2-(4,5,6,7-Tetrahydro-1-benzothiophen-3-yl)propanenitrile: A Comprehensive Overview

The compound with CAS No. 2229198-50-7, commonly referred to as 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene ring system with a nitrile functional group. The benzothiophene moiety, a heterocyclic aromatic compound containing sulfur, is known for its stability and versatility in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and advanced materials development. Researchers have explored its ability to act as a building block for constructing complex molecular architectures. For instance, the nitrile group in 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile can undergo various transformations, such as hydrolysis to carboxylic acids or amination to form amides, making it highly versatile in synthetic chemistry.

The synthesis of this compound has been optimized through innovative methodologies that emphasize sustainability and efficiency. One notable approach involves the use of transition metal catalysts to facilitate key steps in the synthesis process. These advancements not only improve yield but also reduce the environmental footprint of production processes.

In terms of applications, 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile has shown promise in the development of advanced materials such as high-performance polymers and organic semiconductors. Its electronic properties make it an attractive candidate for use in optoelectronic devices like organic light-emitting diodes (OLEDs) and photovoltaic cells.

Furthermore, recent research has delved into the biological activity of this compound. Preliminary studies suggest that it may exhibit bioactivity against certain enzymes or cellular pathways, opening up possibilities for its use in therapeutic applications. However, more extensive testing is required to fully understand its pharmacological profile and safety profile.

The structural uniqueness of 2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)propanenitrile also makes it an interesting subject for theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity patterns at the molecular level. These insights are invaluable for guiding future synthetic efforts and optimizing its properties for specific applications.

In conclusion, CAS No. 2229198-50-7 represents a compound with immense potential across multiple disciplines. Its versatile structure and promising applications underscore the importance of continued research into its properties and uses. As advancements in synthetic methods and material science continue to evolve, this compound is poised to play a significant role in shaping future innovations.